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Compound of Interest

Compound Name: 4,4-Dimethyloxazolidine

Cat. No.: B1212509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4,4-Dimethyloxazolidine is a versatile heterocyclic compound utilized across various

industries, notably as a preservative and a moisture scavenger in formulations such as paints

and polyurethanes.[1] Its efficacy is intrinsically linked to its stability and degradation profile.

This technical guide provides a comprehensive overview of the stability and primary

degradation pathways of 4,4-Dimethyloxazolidine, including hydrolysis, thermal

decomposition, and potential oxidative and photolytic degradation. Detailed experimental

protocols for stability assessment and quantitative data are presented to support researchers,

scientists, and drug development professionals in their work with this compound.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 4,4-Dimethyloxazolidine is

essential for any stability assessment. Key properties are summarized in the table below.
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Property Value Reference

CAS Number 51200-87-4 [2]

Molecular Formula C₅H₁₁NO [3]

Molecular Weight 101.15 g/mol [3]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 150-155 °C [5]

Density 0.95-0.98 g/cm³ at 20°C [5]

pKa 8.41 ± 0.40 (Predicted) [6]

Solubility

Miscible with common organic

solvents (ethanol, ether);

limited water solubility.

[5]

Degradation Pathways
4,4-Dimethyloxazolidine is susceptible to degradation through several pathways, with

hydrolysis being the most prominent. Thermal, oxidative, and photolytic degradation are also

potential routes for decomposition.

Hydrolytic Degradation
Hydrolysis is the principal degradation pathway for 4,4-Dimethyloxazolidine, leading to the

reversible formation of 2-amino-2-methyl-1-propanol (AMP) and formaldehyde. This reaction is

essentially the reverse of its synthesis.

The hydrolysis of oxazolidines is known to be facile and complete within a pH range of 1-11.[7]

The reaction rates are subject to general acid-base catalysis and are highly dependent on pH.

[7] For many oxazolidines, a sigmoidal pH-rate profile is observed, with maximum degradation

rates occurring at a pH greater than 7-7.5.[7]
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Caption: Hydrolytic degradation pathway of 4,4-Dimethyloxazolidine.

While specific kinetic data for 4,4-Dimethyloxazolidine is not readily available in the literature,

studies on structurally similar oxazolidines provide valuable insights. For instance, oxazolidines

derived from (-)-ephedrine exhibit hydrolysis half-lives at pH 7.4 and 37°C ranging from 5

seconds to 30 minutes, depending on the substituents.[7] Generally, increased steric hindrance

from substituents tends to decrease the rate of hydrolysis in neutral and basic solutions.[7]

Thermal Degradation
Under conditions of intense heat, such as in a fire, 4,4-Dimethyloxazolidine decomposes to

produce hazardous products including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[6]

The thermal stability under more controlled, lower-temperature conditions has not been

extensively reported. However, it is known to be thermally stable for use in applications like

polyurethane production which can involve elevated temperatures.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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